Cas no 338406-26-1 (ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate
• CAS No: 338406-26-1
• CID: 4647095
• Update Time: 2025-05-24

ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate

Comprehensive Overview of Ethyl 5-(3,4-Dichlorophenyl)-2-(Morpholin-4-yl)-1H-Pyrrole-3-Carboxylate (CAS No. 338406-26-1)

The compound ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate (CAS No. 338406-26-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrole core, morpholine substituent, and dichlorophenyl group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate has surged due to their role in developing novel therapeutics. The pyrrole ring, a five-membered nitrogen-containing heterocycle, is a common motif in many FDA-approved drugs, highlighting its pharmacological relevance. Meanwhile, the morpholine moiety enhances solubility and bioavailability, making this compound a valuable candidate for further optimization.

The synthesis of CAS 338406-26-1 typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and environmental sustainability—a topic widely discussed in scientific forums and search queries.

From a structural perspective, the 3,4-dichlorophenyl group contributes to the compound's lipophilicity, which is critical for membrane permeability in drug design. This feature has led to investigations into its potential as a kinase inhibitor or anti-inflammatory agent, addressing current research hotspots like targeted cancer therapies and autoimmune diseases. Such applications are frequently searched in academic databases and AI-driven platforms, reflecting their relevance to modern medicine.

Analytical characterization of ethyl 5-(3,4-dichlorophenyl)-2-(morpholin-4-yl)-1H-pyrrole-3-carboxylate relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards, a priority for industries navigating stringent quality control requirements. The compound's stability under various pH and temperature conditions is also a key focus, as it impacts formulation strategies—a common concern among pharmaceutical developers.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored, particularly in designing next-generation pesticides and herbicides. Its structural components may interfere with pest-specific enzymes, offering a targeted approach to crop protection. This aligns with global interest in sustainable agriculture, a topic dominating search trends amid climate change discussions.

In summary, CAS 338406-26-1 represents a compelling case study in medicinal chemistry and material science. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring scientific and industrial value. As research continues, its role in addressing pressing challenges—from disease treatment to food security—will likely expand, further cementing its importance in the chemical sciences.